Cas no 1346600-07-4 (N-tert-Butyloxycarbonyl DL-Alaninol Methyl Ether-d3)

• Product Name: N-tert-Butyloxycarbonyl DL-Alaninol Methyl Ether-d3
• CAS No: 1346600-07-4
• MF: C₉H₁₉NO₃
• MW: 192.27054810524
• CID: 4551646
• Update Time: 2025-05-23

N-tert-Butyloxycarbonyl DL-Alaninol Methyl Ether-d3 Chemical and Physical Properties

Names and Identifiers

• N-tert-Butyloxycarbonyl DL-Alaninol Methyl Ether-d3
• (2-Methoxy-1-Methylethyl)-carbaMic Acid 1,1-DiMethylethyl Ester-d3

• Inchi： 1S/C9H19NO3/c1-7(6-12-5)10-8(11)13-9(2,3)4/h7H,6H2,1-5H3,(H,10,11)/i5D3
• InChI Key： KRGZQPBXNUSHSW-VPYROQPTSA-N
• SMILES： C(OC(C)(C)C)(=O)NC(C)COC([2H])([2H])[2H]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-tert-Butyloxycarbonyl DL-Alaninol Methyl Ether-d3

N-Tert-Butyloxycarbonyl DL-Alaninol Methyl Ether-d3: A Comprehensive Overview

N-Tert-Butyloxycarbonyl DL-Alaninol Methyl Ether-d3, also known by its CAS number 1346600-07-4, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is a derivative of DL-alanine, a naturally occurring amino acid, and is extensively used in peptide synthesis and as a protecting group in organic synthesis. The inclusion of the tert-butyloxycarbonyl (Boc) group and the methyl ether modification introduces unique properties that make this compound highly versatile in various applications.

The structure of N-Tert-Butyloxycarbonyl DL-Alaninol Methyl Ether-d3 consists of a central alanine backbone with a Boc group attached to the nitrogen atom. The methyl ether modification further enhances the stability and reactivity of the compound. This combination makes it an ideal reagent for protecting amino groups during peptide synthesis, ensuring precise control over the reaction process. Recent studies have highlighted its role in improving the efficiency of peptide coupling reactions, particularly in solid-phase synthesis.

In terms of applications, N-Tert-Butyloxycarbonyl DL-Alaninol Methyl Ether-d3 has found extensive use in drug discovery and development. Its ability to stabilize reactive intermediates during synthesis has made it a valuable tool in the creation of complex biomolecules. Additionally, its isotopic labeling (indicated by the "-d3" suffix) facilitates its use in mass spectrometry and other analytical techniques, enabling precise tracking and quantification of compounds in biological systems.

Recent advancements in chemical synthesis have further enhanced the utility of N-Tert-Butyloxycarbonyl DL-Alaninol Methyl Ether-d3. Researchers have developed novel methods for its large-scale production, ensuring consistent quality and availability for industrial applications. Moreover, its compatibility with various coupling agents and activation techniques has expanded its applicability across different synthetic pathways.

The safety profile of N-Tert-Butyloxycarbonyl DL-Alaninol Methyl Ether-d3 is well-documented, with minimal toxicity reported under standard usage conditions. However, as with all chemical reagents, proper handling and storage are essential to ensure optimal performance and prevent contamination. Its stability under a wide range of reaction conditions makes it suitable for use in both academic and industrial settings.

In conclusion, N-Tert-Butyloxycarbonyl DL-Alaninol Methyl Ether-d3 (CAS No. 1346600-07-4) stands as a pivotal compound in modern organic chemistry. Its unique structure, versatile applications, and compatibility with cutting-edge synthetic techniques position it as an indispensable tool in peptide synthesis, drug discovery, and analytical chemistry. As research continues to uncover new potential uses for this compound, its role in advancing chemical science is likely to grow even further.